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Compound of Interest

Compound Name: 5-Methoxy-2-methylindoline

Cat. No.: B133043

An In-depth Technical Guide to 5-Methoxy-2-methylindoline

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 5-Methoxy-2-methylindoline, tailored for researchers, scientists, and
professionals in drug development. The information is presented to facilitate easy comparison
and application in a laboratory setting.

Chemical Identity and Properties

5-Methoxy-2-methylindoline is a heterocyclic organic compound belonging to the indoline
family. It serves as a valuable intermediate in the synthesis of more complex molecules,
particularly in the development of pharmacologically active agents.[1] Its structure, featuring a
methoxy group on the benzene ring and a methyl group on the pyrrolidine ring, imparts specific
reactivity and properties that are leveraged in medicinal chemistry.

Table 1: Identifiers and Chemical Properties
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Property Value Source(s)

2,3-Dihydro-5-methoxy-2-
IUPAC Name _ [1][2]
methyl-1H-indole

Synonyms 2-Methyl-5-methoxyindoline [1][2]
CAS Number 41568-27-8 [11[2]
Molecular Formula C10H13NO [1][2]
Molecular Weight 163.22 g/mol [1][2]

CC1CNC2=CC(=C(OC)C=C12
)

Canonical SMILES

Table 2: Physicochemical Properties

Property Value Source(s)

Not explicitly stated, but

related indole compounds are
Appearance ] ] ) ] [3114]
white to light beige crystalline

powders.
Melting Point 50-51 °C [2]
Boiling Point 286.3 £ 29.0 °C (Predicted) [2]
Density 1.029 + 0.06 g/cm? (Predicted) [2]

No specific data available.
Solubility Related indole compounds are  [4]

soluble in methanol.

Hygroscopic, store in a
Storage refrigerator under an inert [2]

atmosphere.

Role in Synthesis and Biological Activity
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5-Methoxy-2-methylindoline is primarily utilized as a chemical building block in the synthesis
of biologically active compounds. Its indoline core is a key structural motif in various therapeutic
agents.

Precursor to Phospholipase A2 Inhibitors

This compound is a known reagent in the preparation of indole-3-acetamides, which have been
identified as inhibitors of phospholipase A2 (PLA2).[1][2] PLA2 enzymes are implicated in
inflammatory processes through the release of arachidonic acid, making their inhibitors a target
for anti-inflammatory drug development.

Intermediate for Dual 5-LOX/sEH Inhibitors

The indoline moiety is a crucial component in the design of dual inhibitors for 5-lipoxygenase
(5-LOX) and soluble epoxide hydrolase (SEH).[5] These dual inhibitors have shown remarkable
anti-inflammatory efficacy in preclinical models.[5] Molecular docking studies indicate that the
indoline structure fits into the enzyme's active site, contributing to the inhibitory activity.[5]
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Logical relationship of 5-Methoxy-2-methylindoline in drug development.

Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Methoxy-2-methylindoline are not
readily available in the surveyed literature. However, general synthetic strategies for related
indole and indoline compounds typically involve multi-step processes. A generalized workflow
for the utilization of an intermediate like 5-Methoxy-2-methylindoline in a subsequent
synthetic step is outlined below.

General Experimental Workflow for Acylation
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This hypothetical protocol describes a common reaction, such as acylation, where an indoline
derivative is used as a starting material.

» Reaction Setup: In a flame-dried, round-bottomed flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., argon), dissolve 5-Methoxy-2-methylindoline (1.0 eq) in a
suitable anhydrous solvent (e.g., dichloromethane or THF).

o Addition of Reagents: Cool the solution in an ice bath (0 °C). Add a base (e.g., triethylamine,
1.2 eq) to the stirred solution. Subsequently, add the acylating agent (e.g., an acyl chloride or
anhydride, 1.1 eq) dropwise.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a specified
time (e.g., 2-12 hours). Monitor the progress of the reaction using a suitable analytical
method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

» Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of a
mild base (e.g., sodium bicarbonate). Transfer the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 times).
Combine the organic layers.

 Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., NazSOa
or MgSQa), filter, and concentrate the solvent under reduced pressure. Purify the resulting
crude product by column chromatography on silica gel to yield the final acylated product.
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Generalized workflow for the synthetic use of 5-Methoxy-2-methylindoline.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b133043?utm_src=pdf-body-img
https://www.benchchem.com/product/b133043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral Data

While specific spectral data (NMR, IR, MS) for 5-Methoxy-2-methylindoline (CAS 41568-27-
8) are not provided in the search results, data for the closely related compound 5-Methoxy-2-
methylindole (CAS 1076-74-0) is available and can offer comparative insights.[6] Researchers
should perform their own analytical characterization to confirm the identity and purity of 5-
Methoxy-2-methylindoline.

Safety and Handling

Safety information for 5-Methoxy-2-methylindoline is not explicitly detailed. However, based
on related indole compounds, it should be handled with care. The analogous compound, 5-
Methoxy-2-methylindole, is classified as an irritant, causing skin, eye, and respiratory irritation.
[7] Standard laboratory safety practices, including the use of personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat, are essential. The compound should be
handled in a well-ventilated area or a fume hood. Store in a cool, dry, and dark place as it is
noted to be hygroscopic.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of 5-Methoxy-2-
methylindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133043#physical-and-chemical-properties-of-5-
methoxy-2-methylindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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